4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C17H21N3O3/c1-23-15-11-14(7-8-18-15)20-10-9-19(12-16(20)21)17(22)13-5-3-2-4-6-13/h2-3,7-8,11,13H,4-6,9-10,12H2,1H3
• InChI Key: UBYBSCATMAOUIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3CCC=CC3
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a kinase inhibitor that can be synthesized using specific methods.

Mechanism of Action

The mechanism of action of 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one involves the inhibition of specific kinases. The compound binds to the ATP-binding site of the kinase, preventing the activation of downstream signaling pathways. This inhibition leads to the suppression of cellular processes that are dependent on the activity of the targeted kinase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one depend on the specific kinase that is inhibited. Inhibition of BTK and JAK3, for example, has been shown to be effective in the treatment of various autoimmune diseases, including rheumatoid arthritis and lupus. Additionally, inhibition of ITK has been found to be effective in the treatment of T-cell lymphomas.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in lab experiments include its potency, specificity, and ease of synthesis. However, the limitations include the potential for off-target effects and the need for further research to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research involving 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one. These include further investigation into its potential as a therapeutic agent for various diseases, as well as the development of more potent and selective kinase inhibitors. Additionally, the compound's potential as a tool for studying kinase signaling pathways and their role in disease progression should be explored further.
Conclusion:
In conclusion, 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is a promising compound with potential applications in various fields, including scientific research. Its potency and specificity as a kinase inhibitor make it a valuable tool for studying cellular processes and the development of therapeutic agents for various diseases. However, further research is needed to determine its safety and efficacy in vivo and to explore its potential as a tool for studying kinase signaling pathways.

Synthesis Methods

The synthesis of 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is achieved through a multistep process. The synthesis involves the reaction of 2-methoxypyridine-4-carboxaldehyde with cyclohexanone in the presence of an acid catalyst. The resulting product is then reacted with piperazine and further subjected to a series of reactions to obtain the final product.

Scientific Research Applications

The potential applications of 4-(Cyclohex-3-ene-1-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in scientific research are vast. This compound has been found to be a potent inhibitor of various kinases, including BTK, ITK, and JAK3. These kinases play crucial roles in various cellular processes, including cell proliferation, differentiation, and survival.